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Compound of Interest

Compound Name: 3-Oxo0-4-phenylbutanamide

Cat. No.: B15355438

For Researchers, Scientists, and Drug Development Professionals

Core Identifiers and Physicochemical Properties

The compound of interest, systematically named 4-oxo-4-phenylbutanamide, is a keto amide
derivative of butyric acid. For clarity and accurate identification, this guide will use the IUPAC
name 4-oxo-4-phenylbutanamide, which corresponds to the structure where the phenyl and
0XO0 groups are at the terminal carbon opposite the amide.

A crucial identifier for this compound is its CAS Registry Number. While initial searches for "3-
oxo-4-phenylbutanamide” can be ambiguous and lead to isomeric structures, the definitive
CAS number for the intended molecule is 23132-29-8[1].

Table 1: Chemical Identifiers for 4-oxo-4-phenylbutanamide
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Identifier Value Source
CAS Number 23132-29-8 [1]
PubChem CID 520022 [2]
IUPAC Name 4-0x0-4-phenylbutanamide [2]
Molecular Formula C10H11NO2 [2]

, C1=CC=C(C=Cl)C(=0)CCC(=
Canonical SMILES ON [2]

InChl=1S/C10H11NO2/c11-
InChl 10(13)7-6-9(12)8-4-2-1-3-5- [2]
8/h1-5H,6-7H2,(H2,11,13)

PNPIJKWAGJIXUHIQ-
InChlKey [2]
UHFFFAOYSA-N

Table 2: Computed Physicochemical Properties of 4-oxo-4-phenylbutanamide
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Property Value Unit Source
Molecular Weight 177.20 g/mol [2]
XLogP3 0.6 [2]
Hydrogen Bond Donor
1 [2]

Count
Hydrogen Bond

ydrog 2 2]
Acceptor Count
Rotatable Bond Count 3 [2]
Exact Mass 177.078978594 Da [2]
Monoisotopic Mass 177.078978594 Da [2]
Topological Polar

poiog 60.2 A2 [2]
Surface Area
Heavy Atom Count 13 [2]

Experimental Protocols
Synthesis of 4-oxo0-4-phenylbutanamide

While a specific detailed protocol for the direct synthesis of 4-oxo-4-phenylbutanamide (CAS
23132-29-8) is not readily available in the searched literature, a common synthetic route would
likely involve the amidation of its corresponding carboxylic acid, 4-oxo-4-phenylbutanoic acid
(also known as 3-benzoylpropionic acid).

Synthesis of the Precursor: 4-oxo-4-phenylbutanoic acid

A well-established method for the synthesis of 4-oxo-4-phenylbutanoic acid is the Friedel-Crafts
acylation of benzene with succinic anhydride in the presence of a Lewis acid catalyst, such as
anhydrous aluminum chloride[3][4].

Experimental Workflow for Precursor Synthesis
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Workflow for the synthesis of the precursor, 4-oxo-4-phenylbutanoic acid.

General Procedure for Amidation (Hypothetical)

The conversion of 4-oxo-4-phenylbutanoic acid to 4-oxo-4-phenylbutanamide would typically
proceed through an initial activation of the carboxylic acid, followed by reaction with an
ammonia source.

 Activation of the Carboxylic Acid: The carboxylic acid can be converted to a more reactive
species, such as an acyl chloride (using thionyl chloride or oxalyl chloride) or an activated
ester.

» Reaction with Ammonia: The activated carboxylic acid derivative is then reacted with
ammonia (or a protected form) to form the primary amide.

Logical Relationship for Amidation
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General logical workflow for the amidation of 4-oxo-4-phenylbutanoic acid.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific studies in the public domain detailing the biological activity
or the signaling pathways directly associated with 4-oxo0-4-phenylbutanamide.

However, research on structurally related compounds provides some insights into potential

areas of investigation:

» Derivatives of 4-oxo-butanoic acid have been explored as S1P1 receptor agonists, which are
relevant in the treatment of autoimmune diseases|[5].

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15355438?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/21852130/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15355438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Other complex molecules incorporating a 4-oxo-amide moiety have shown anticancer
activity. For instance, 4-oxo-N-(4-hydroxyphenyl)retinamide, a metabolite of fenretinide,
induces apoptosis in cancer cells through reactive oxygen species (ROS) generation,
endoplasmic reticulum (ER) stress, and JNK activation. It also acts as an antimicrotubule

agent, leading to mitotic arrest[6][7].
Hypothetical Signaling Pathway Based on Related Compounds

The following diagram illustrates a potential mechanism of action if 4-oxo-4-phenylbutanamide

were to exhibit anticancer properties similar to other 4-oxo amides.
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Hypothesized signaling pathways for anticancer activity based on related compounds.

It is important to emphasize that this pathway is speculative and requires experimental
validation for 4-oxo-4-phenylbutanamide. The exploration of this compound's biological effects
could be a promising area for future research, particularly in the fields of oncology and

immunology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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